Cas no 70964-55-5 (1,2-Benzisoxazol-3(2H)-one,2-acetyl-5,7-dibromo-)

• Product Name: 1,2-Benzisoxazol-3(2H)-one,2-acetyl-5,7-dibromo-
• CAS No: 70964-55-5
• MF: C₉H₅Br₂NO₃
• MW: 334.948900938034
• CID: 580875
• PubChem ID: 337440
• Update Time: 2025-04-19

1,2-Benzisoxazol-3(2H)-one,2-acetyl-5,7-dibromo- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one,2-acetyl-5,7-dibromo-
• 2-acetyl-5,7-dibromo-1,2-benzoxazol-3-one
• 70964-55-5
• NSC355374
• DTXSID10320140
• NSC-355374

• Inchi： 1S/C9H5Br2NO3/c1-4(13)12-9(14)6-2-5(10)3-7(11)8(6)15-12/h2-3H,1H3
• InChI Key： QEEQXSRGQADBFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(N(C(C)=O)OC=21)=O)Br

Computed Properties

• Exact Mass: 332.86355
• Monoisotopic Mass: 332.864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 2.083
• Boiling Point: 406.1°Cat760mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.656
• PSA: 46.61